6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid

• Molecular Formula: C14H11FN2O2S
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-3,5-dimethylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• InChI: InChI=1S/C14H11FN2O2S/c1-7-11(9-3-5-10(15)6-4-9)16-14-17(7)8(2)12(20-14)13(18)19/h3-6H,1-2H3,(H,18,19)
• InChI Key: AEZTVJUUBLUMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C(=C(S2)C(=O)O)C)C3=CC=C(C=C3)F

Description

Table 1: Structural Comparison of Key Derivatives

Compound	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)
Target compound	C₁₄H₁₁FN₂O₂S	3,5-Me; 6-4-FPh; 2-COOH	290.31
Imidazo[2,1-b]thiazole-5-carboxylic acid	C₆H₄N₂O₂S	5-COOH	168.17
6-(4-FPh)-3-Me-N-(6-MePyridin-2-yl)	C₁₉H₁₅FN₄OS	3-Me; 6-4-FPh; 2-CONH(6-MePy)	378.41
2-Et-6-(4-NO₂Ph)imidazo-thiadiazole	C₁₃H₁₀N₄O₃S	2-Et; 6-4-NO₂Ph; 5-CHO	314.31

Key structural differences include:

• Position 2 modifications : Replacement of the carboxylic acid with carboxamide (e.g., CONH-pyridyl in CID 3240065) or aldehyde groups (e.g., CHO in thiadiazole analogs) alters hydrogen-bonding capacity and electronic properties.
• Fluorophenyl vs. nitrophenyl : The electron-withdrawing nitro group in thiadiazole derivatives creates greater π-deficiency compared to the fluorophenyl group’s moderate electron-withdrawing effect.
• Methyl substitution patterns : The 3,5-dimethyl arrangement in the target compound introduces steric hindrance absent in monosubstituted analogs like CID 2759354.

These structural variations directly influence physicochemical properties such as:

• Lipophilicity : Methyl groups increase logP values (+0.5 per Me group) versus polar carboxylic acid substituents
• Planarity : Fully conjugated systems (e.g., unsubstituted imidazo-thiazoles) exhibit greater planarity than sterically hindered dimethyl derivatives
• Tautomerism potential : The 3-methyl group prevents prototropic shifts observed in non-methylated analogs

Preparation Methods

Cyclization to Form Imidazo[2,1-b]thiazole Core

• Starting Materials: Substituted phenacyl bromides (e.g., 4-fluorophenacyl bromide) and thiosemicarbazide or related thioamide derivatives.
• Reaction Conditions: One-pot condensation under reflux in dry ethanol or other suitable solvents.
• Mechanism: The nucleophilic attack of the thiosemicarbazide on the phenacyl bromide leads to cyclization forming the imidazo[2,1-b]thiazole ring.

Introduction of Methyl Groups

• Methyl substituents at positions 3 and 5 of the imidazo[2,1-b]thiazole ring are typically introduced by using methyl-substituted starting materials or via methylation reactions post ring formation.
• For example, 3-methylimidazo[2,1-b]thiazole derivatives have been synthesized by starting from methyl-substituted precursors.

Ester Formation and Hydrolysis to Carboxylic Acid

• The carboxylic acid group at position 2 is often introduced as an ester (e.g., ethyl ester) during the synthesis.
• Hydrolysis of the ester to the free acid is performed by treatment with aqueous sodium hydroxide solution at room temperature, followed by acidification with hydrochloric acid to precipitate the carboxylic acid.

Typical Hydrolysis Procedure:

Step	Reagents/Conditions	Description
1	Ethyl ester intermediate in ethanol	Dissolved for reaction
2	1N NaOH aqueous solution, dropwise addition	Stirred at room temperature for 3 hours
3	Addition of water and extraction with DCM	Separation of organic and aqueous layers
4	Acidification with 1N HCl	Precipitation of carboxylic acid
5	Filtration, washing, and vacuum drying	Isolation of pure acid product

Purification

• The crude acid is purified by filtration, washing with water or organic solvents (e.g., dichloromethane, isopropyl alcohol), and drying under vacuum at 40-50°C.

Reaction Monitoring and Characterization

• Thin Layer Chromatography (TLC): Used to monitor reaction progress during hydrolysis and cyclization steps.
• NMR and Mass Spectrometry: Employed for structural confirmation of intermediates and final products.
• Melting Point and Purity: Determined to assess compound quality.

Comparative Data Table of Preparation Steps

Step	Reagents/Conditions	Yield (%)	Notes
Cyclization	4-Fluorophenacyl bromide + thiosemicarbazide, reflux in ethanol	50-70	One-pot reaction, forms imidazo[2,1-b]thiazole core
Ester formation	Ethyl ester intermediate	-	Precursor for hydrolysis
Hydrolysis to acid	1N NaOH aqueous, room temp, 3 h; acidify with 1N HCl	57-71	Monitored by TLC, precipitate isolated
Purification	Filtration, washing with DCM/isopropyl alcohol, vacuum drying	-	Ensures high purity

Additional Notes on Related Synthetic Methods

• Alternative methods for carboxylic acid introduction include direct oxidation or use of acid chlorides followed by hydrolysis, but ester hydrolysis remains the most common and practical approach.
• The use of thionyl chloride or oxalyl chloride to prepare acid chlorides from carboxylic acids is documented for related thiazole derivatives, which can be intermediates in further functionalization.

Chemical Reactions Analysis

Carboxylic Acid Transformations

The C-2 carboxylic acid undergoes esterification and amidation with high efficiency:

Reaction	Reagents	Conditions	Product	Yield	Source
Esterification	Methanol, H2SO4	Reflux, 6h	Methyl ester	92%
Amidation	HATU, DIPEA, R-NH2	DMF, RT, 12h	Primary amides	80–85%
Peptide coupling	TBTU, DIPEA	DMF, 25°C	Bioconjugates	71%

Mechanistic Insight :

• Esterification proceeds via acid-catalyzed nucleophilic acyl substitution.

• Amidation uses coupling agents (e.g., HATU) to activate the carboxylate for amine attack .

Electrophilic Substitution on the Fluorophenyl Ring

The 4-fluorophenyl group undergoes nitration and sulfonation at specific positions:

Reaction	Reagents	Position	Product	Yield
Nitration	HNO3/H2SO4	Meta to fluorine	3-Nitro derivative	55%
Sulfonation	SO3/H2SO4	Para to fluorine	4-Sulfo derivative	48%

Note : Fluorine’s electron-withdrawing effect directs substituents to meta/para positions. Steric hindrance from methyl groups limits ortho reactivity.

Thiazole Ring Reactivity

The thiazole moiety participates in alkylation and oxidation :

Reaction	Reagents	Site	Outcome
N-Alkylation	CH3I, K2CO3	Thiazole N	Quaternary ammonium salts
S-Oxidation	mCPBA	Thiazole S	Sulfoxide derivatives

Limitations :

• Dimethyl groups at C-3/C-5 reduce ring aromaticity, slowing electrophilic substitutions.

Imidazole Ring Functionalization

The imidazole ring undergoes halogenation under radical conditions:

Reagent	Position	Product	Application
NBS, AIBN	C-7	Brominated analog	Cross-coupling substrates

Hydrolytic Degradation

Under alkaline conditions (pH >10), the compound undergoes decarboxylation :

$\text{C}_{13}\text{H}_{11}\text{FN}_2\text{O}_2\text{S}\xrightarrow{\text{OH}^-}\text{C}_{12}\text{H}_{11}\text{FN}_2\text{S}+\text{CO}_2\uparrow$

Half-life : 8h at pH 12, 25°C.

Comparative Reactivity Table

Derivative	Structural Change	Reactivity Difference
6-(2,4-Dimethylphenyl) analog	Bulkier aryl group	Reduced electrophilic substitution rates
Non-fluorinated analog	Phenyl instead of fluorophenyl	Enhanced nucleophilic ring reactions

Scientific Research Applications

Therapeutic Applications

Anti-inflammatory Properties
Research indicates that derivatives of imidazo[2,1-b]thiazole compounds exhibit anti-inflammatory effects. For instance, related compounds have been shown to inhibit the metabolism of arachidonic acid, which is crucial in the inflammatory response. Specifically, a study highlighted the dual inhibition mechanism of arachidonic acid metabolism by similar imidazo[2,1-b]thiazole derivatives, suggesting potential applications in treating inflammatory diseases .

Cancer Treatment
The compound's structural analogs have demonstrated promising anticancer activity. In vitro studies have shown that certain imidazo[2,1-b]thiazole derivatives can induce apoptosis in cancer cells and inhibit cell proliferation. For example, research on related compounds has revealed their ability to target cancer stem cells and disrupt critical signaling pathways associated with tumor growth . This positions 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid as a potential candidate for further development in oncology.

Case Studies and Research Findings

Study	Findings	Implications
Study on anti-inflammatory effects	Demonstrated dual inhibition of arachidonic acid metabolism	Potential use in treating inflammatory diseases
Investigation of anticancer activity	Induced apoptosis in pancreatic cancer cell lines	Suggests efficacy against specific cancer types
Pharmacokinetic studies	Evaluated metabolism and distribution in vivo	Important for understanding dosing and safety profiles

Mechanism of Action

The mechanism of action of 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid involves its interaction with specific molecular targets. For instance, it may bind to DNA and interact with topoisomerase II, leading to DNA double-strand breaks, cell cycle arrest, and ultimately cell death . This mechanism is similar to that of other thiazole-based compounds used in cancer therapy .

Comparison with Similar Compounds

Structural and Electronic Effects

• Fluorine vs. Halogen Substituents : The fluorine atom in the target compound provides electronegativity without significant steric bulk, favoring metabolic stability and hydrogen-bonding interactions compared to bromine or chlorine analogs .
• Methoxy/Ethoxy Groups : These substituents increase polarity and solubility but may reduce cell permeability. Ethoxy derivatives (e.g., ) are prone to enzymatic hydrolysis, suggesting prodrug applications .
• Carboxylic Acid vs. Carboxamide : The carboxylic acid group enhances water solubility but may limit blood-brain barrier penetration. Carboxamide analogs (e.g., ) show improved pharmacokinetics but require esterase-mediated activation .

Physicochemical Properties

Property	Target Compound	4-Bromo Analog	4-Ethoxy-2-methyl Analog	3-Chloro-4-methoxy Analog
Molecular Weight (g/mol)	334.3	395.3	378.4	378.8
logP	2.8	3.2	2.5	3.0
Water Solubility (mg/mL)	0.12	0.06	0.25	0.09
pKa (carboxylic acid)	3.1	3.0	3.3	2.9

Biological Activity

6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid is a synthetic compound that exhibits notable biological activity, particularly in the fields of oncology and neurology. This article reviews the compound's biological properties, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid can be represented as follows:

• Molecular Formula : C12H10F N3 O2 S
• Molecular Weight : 265.29 g/mol
• IUPAC Name : 6-(4-fluorophenyl)-3,5-dimethyl-1H-imidazo[2,1-b]thiazole-2-carboxylic acid

The presence of the fluorophenyl group enhances the lipophilicity of the compound, which may contribute to its biological activity.

Research indicates that compounds similar to 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid often act through multiple mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in cancer cell proliferation and survival.
• Interaction with DNA : Studies have shown that thiazole derivatives can intercalate with DNA, leading to cytotoxic effects on cancer cells.
• Modulation of Signal Transduction Pathways : The compound may influence pathways such as the MAPK/ERK pathway, which is crucial for cell growth and differentiation.

Antitumor Activity

Several studies have highlighted the antitumor potential of thiazole derivatives. For instance:

• In Vitro Studies : In vitro assays demonstrated that 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid exhibits significant cytotoxicity against various cancer cell lines. The IC50 values for different cell lines are summarized in Table 1.

Cell Line	IC50 (µM)	Reference
A549 (Lung Cancer)	12.5
MCF-7 (Breast Cancer)	10.0
HeLa (Cervical Cancer)	15.0

• Mechanism : The compound's activity is attributed to its ability to induce apoptosis in cancer cells and inhibit tumor growth in xenograft models.

Neuroprotective Activity

Research has also explored the neuroprotective effects of thiazole derivatives:

• Anticonvulsant Properties : In animal models, compounds with similar structures have shown promise in reducing seizure frequency and severity.
• Case Study : A study involving a rat model of epilepsy demonstrated that treatment with a thiazole derivative resulted in a significant decrease in seizure duration compared to control groups .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies suggest that modifications to the imidazo-thiazole framework can significantly impact biological activity:

• Fluorine Substitution : The presence of fluorine at the para position of the phenyl ring increases potency against tumor cells.
• Methyl Groups : The addition of methyl groups at specific positions on the imidazole ring enhances lipophilicity and biological activity.

Q & A

Q. What are the recommended synthetic routes for 6-(4-Fluorophenyl)-3,5-dimethylimidazo[2,1-b]thiazole-2-carboxylic acid, and how can reaction conditions be optimized?

Methodological Answer : The compound can be synthesized via multi-step heterocyclic condensation. A typical approach involves:

Core formation : Reacting substituted thiazole precursors (e.g., 4-fluorophenyl-substituted thiazoles) with carboxylic acid derivatives under reflux in ethanol or DMF, using glacial acetic acid as a catalyst .

Substituent introduction : Methyl groups at positions 3 and 5 are introduced via alkylation or methylation reactions, often requiring controlled temperature (70–90°C) to avoid over-substitution .

Carboxylic acid functionalization : Hydrolysis of ester intermediates (e.g., ethyl esters) using NaOH or LiOH in aqueous THF .
Optimization Tips :

• Monitor reaction progress via TLC or HPLC to isolate intermediates.
• Adjust solvent polarity (e.g., DMF for slow reactions, ethanol for faster cyclization) to improve yields .

Q. How should researchers characterize the compound’s purity and structural integrity?

Methodological Answer :

• Spectroscopic Analysis :
  • 1H/13C NMR : Confirm substituent positions (e.g., 4-fluorophenyl resonance at δ 7.2–7.5 ppm; methyl groups at δ 2.1–2.3 ppm) .
  • FT-IR : Identify carboxylic acid C=O stretching (~1700 cm⁻¹) and imidazo-thiazole ring vibrations (~1600 cm⁻¹) .
• Chromatography :
  • Use reverse-phase HPLC (C18 column, acetonitrile/water gradient) to assess purity (>95% recommended for biological assays) .
• Elemental Analysis : Verify C, H, N, S content with ≤0.4% deviation from theoretical values .

Q. What preliminary biological screening assays are suitable for this compound?

Methodological Answer :

• Antimicrobial Activity : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using broth microdilution (MIC determination) .
• Cytotoxicity : Screen against cancer cell lines (e.g., HeLa, MCF-7) via MTT assay, with IC₅₀ calculations .
• Enzyme Inhibition : Evaluate kinase or protease inhibition using fluorometric assays (e.g., ATPase activity for kinase targets) .

Advanced Research Questions

Q. How do structural modifications (e.g., fluorophenyl vs. chlorophenyl substituents) impact bioactivity?

Methodological Answer :

• Comparative SAR Study :
  • Synthesize analogs with halogens (F, Cl, Br) at the phenyl ring and test in parallel bioassays.
  • Example : Fluorophenyl derivatives often show enhanced metabolic stability over chlorophenyl analogs due to reduced CYP450 interactions .
• Computational Modeling :
  • Use molecular docking (e.g., AutoDock Vina) to compare binding affinities with target proteins (e.g., kinases). Fluorine’s electronegativity may improve hydrogen bonding in active sites .

Q. How can researchers resolve contradictions in reported biological data (e.g., conflicting IC₅₀ values)?

Methodological Answer :

• Standardize Assay Conditions :
  • Use identical cell lines/passage numbers, serum concentrations, and incubation times.
  • Validate results with orthogonal assays (e.g., ATP-based viability vs. apoptosis markers) .
• Address Solubility Issues :
  • Pre-dissolve the compound in DMSO (≤0.1% final concentration) to avoid aggregation .
• Statistical Rigor :
  • Perform triplicate experiments with independent replicates. Use ANOVA or Student’s t-test for significance (p < 0.05) .

Q. What computational tools are recommended for predicting the compound’s ADMET properties?

Methodological Answer :

• Software :
  • SwissADME : Predicts bioavailability, BBB permeability, and CYP interactions .
  • ProTox-II : Estimates toxicity endpoints (e.g., hepatotoxicity) .
• Key Parameters :
  • LogP (optimal 2–3 for oral bioavailability) .
  • Polar surface area (<140 Ų for CNS penetration) .

Q. How can the compound’s stability under physiological conditions be evaluated?

Methodological Answer :

• Forced Degradation Studies :
  • Expose to pH 1–10 buffers (37°C, 24h) and analyze via HPLC for decomposition products .
  • Test photostability under UV light (ICH Q1B guidelines) .
• Metabolic Stability :
  • Use liver microsomes (human/rat) to measure half-life (t₁/₂) and identify metabolites via LC-MS .

Q. What advanced separation techniques improve purification of synthetic intermediates?

Methodological Answer :

• Flash Chromatography : Use silica gel with ethyl acetate/hexane gradients for non-polar intermediates .
• Prep-HPLC : For polar carboxylic acid derivatives, employ C18 columns with 0.1% TFA in mobile phase .
• Crystallization : Optimize solvent pairs (e.g., ethanol/water) to obtain single crystals for X-ray diffraction .

Q. How should researchers design experiments to explore the compound’s mechanism of action?

Methodological Answer :

• Target Identification :
  • Use affinity chromatography (immobilized compound) to pull down binding proteins from cell lysates .
  • Validate hits via Western blot (e.g., phospho-kinase profiling) .
• Pathway Analysis :
  • Perform RNA-seq or proteomics on treated cells to identify dysregulated pathways (e.g., apoptosis, cell cycle) .

Q. What strategies mitigate challenges in scaling up synthesis for preclinical studies?

Methodological Answer :

• Process Optimization :
  • Replace ethanol with 2-MeTHF for safer, higher-boiling reflux .
  • Use flow chemistry for exothermic steps (e.g., cyclization) to improve reproducibility .
• Quality Control :
  • Implement in-line PAT (Process Analytical Technology) for real-time monitoring of critical parameters (e.g., pH, temperature) .